4-O-Demtheyl Aliskiren
4-O-Demtheyl Aliskiren
Brand Name:
Vulcanchem
CAS No.:
949925-74-0
VCID:
VC0031146
InChI:
InChI=1S/C29H51N3O6/c1-18(2)21(13-20-9-10-24(33)26(14-20)38-12-8-11-37-7)15-23(30)25(34)16-22(19(3)4)27(35)32-17-29(5,6)28(31)36/h9-10,14,18-19,21-23,25,33-34H,8,11-13,15-17,30H2,1-7H3,(H2,31,36)(H,32,35)/t21-,22-,23-,25-/m0/s1
SMILES:
CC(C)C(CC1=CC(=C(C=C1)O)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N
Molecular Formula:
C29H51N3O6
Molecular Weight:
537.742
4-O-Demtheyl Aliskiren
CAS No.: 949925-74-0
Reference Standards
VCID: VC0031146
Molecular Formula: C29H51N3O6
Molecular Weight: 537.742
| CAS No. | 949925-74-0 |
|---|---|
| Product Name | 4-O-Demtheyl Aliskiren |
| Molecular Formula | C29H51N3O6 |
| Molecular Weight | 537.742 |
| IUPAC Name | (2S,4S,5S,7S)-5-amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-[[4-hydroxy-3-(3-methoxypropoxy)phenyl]methyl]-8-methyl-2-propan-2-ylnonanamide |
| Standard InChI | InChI=1S/C29H51N3O6/c1-18(2)21(13-20-9-10-24(33)26(14-20)38-12-8-11-37-7)15-23(30)25(34)16-22(19(3)4)27(35)32-17-29(5,6)28(31)36/h9-10,14,18-19,21-23,25,33-34H,8,11-13,15-17,30H2,1-7H3,(H2,31,36)(H,32,35)/t21-,22-,23-,25-/m0/s1 |
| Standard InChIKey | XLDBISPSZMTXRB-LCXINAFSSA-N |
| SMILES | CC(C)C(CC1=CC(=C(C=C1)O)OCCCOC)CC(C(CC(C(C)C)C(=O)NCC(C)(C)C(=O)N)O)N |
| Synonyms | (αS,γS,δS,ζS)-δ-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-γ,4-dihydroxy-3-(3-methoxypropoxy)-α,ζ-bis(1-methylethyl)benzeneoctanamide; (2S,4S,5S,7S)-5-Amino-N-(3-amino-2,2-dimethyl-3-oxopropyl)-4-hydroxy-7-(4-hydroxy-3-(3-methoxypropoxy)benzyl)-2-iso |
| PubChem Compound | 118752976 |
| Last Modified | Nov 12 2021 |
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